Cas no 1153284-99-1 (Ethyl 2-bromo-4-fluoro-5-nitrobenzoate)

• Product Name: Ethyl 2-bromo-4-fluoro-5-nitrobenzoate
• CAS No: 1153284-99-1
• MF: C₉H₇BrFNO₄
• MW: 292.05858540535
• CID: 4974051
• PubChem ID: 43448993
• Update Time: 2026-02-27

Ethyl 2-bromo-4-fluoro-5-nitrobenzoate Chemical and Physical Properties

Names and Identifiers

• ethyl 2-bromo-4-fluoro-5-nitrobenzoate
• DB-416246
• SCHEMBL23578314
• AKOS008132545
• MFCD12172961
• EN300-75268
• 1153284-99-1
• F73209
• ethyl2-bromo-4-fluoro-5-nitrobenzoate
• Ethyl 2-bromo-4-fluoro-5-nitrobenzoate

• Inchi： 1S/C9H7BrFNO4/c1-2-16-9(13)5-3-8(12(14)15)7(11)4-6(5)10/h3-4H,2H2,1H3
• InChI Key： ULCUEMGHPKGASH-UHFFFAOYSA-N
• SMILES： BrC1=CC(=C(C=C1C(=O)OCC)[N+](=O)[O-])F

Computed Properties

• Exact Mass: 290.95425g/mol
• Monoisotopic Mass: 290.95425g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 283
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 72.1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Nitrobenzoic acids and derivatives
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Nitrobenzoic acids and derivatives

Additional information on Ethyl 2-bromo-4-fluoro-5-nitrobenzoate

Comprehensive Overview of Ethyl 2-bromo-4-fluoro-5-nitrobenzoate (CAS No. 1153284-99-1)

Ethyl 2-bromo-4-fluoro-5-nitrobenzoate (CAS No. 1153284-99-1) is a highly specialized organic compound widely utilized in pharmaceutical intermediates, agrochemical synthesis, and advanced material research. Its unique molecular structure, featuring a bromo, fluoro, and nitro functional group, makes it a versatile building block for designing complex molecules. Researchers and industries increasingly focus on this compound due to its role in developing innovative APIs (Active Pharmaceutical Ingredients) and crop protection agents, aligning with the growing demand for sustainable and efficient chemical solutions.

The compound’s significance is underscored by its application in cross-coupling reactions, a hot topic in modern organic chemistry. With the rise of green chemistry and catalysis optimization, Ethyl 2-bromo-4-fluoro-5-nitrobenzoate serves as a critical substrate for Suzuki-Miyaura and Buchwald-Hartwig reactions, which are pivotal in drug discovery pipelines. Recent trends in AI-driven molecular design and high-throughput screening further highlight its relevance, as computational tools frequently target halogenated nitroaromatics for virtual library generation.

From a synthetic perspective, the ester group in Ethyl 2-bromo-4-fluoro-5-nitrobenzoate enhances its solubility in organic solvents, facilitating reactions under mild conditions—a key advantage for process chemistry scalability. This aligns with industry demands for cost-effective manufacturing and waste reduction, addressing environmental concerns raised by regulatory bodies like the EPA and REACH. Notably, its fluoro and nitro substituents contribute to electron-deficient aromatic systems, enabling selective functionalization—a sought-after feature in photocatalysis and electrochemical synthesis research.

Market analysts note rising interest in halogenated benzoates, driven by their utility in OLED materials and liquid crystal displays. The compound’s bromo moiety allows for further derivatization, making it a candidate for organic electronics—a sector projected to grow exponentially with advancements in flexible devices. Additionally, its nitro group offers redox-active properties, relevant to energy storage applications, resonating with global shifts toward renewable technologies.

Quality control of Ethyl 2-bromo-4-fluoro-5-nitrobenzoate relies on advanced analytical techniques such as HPLC, GC-MS, and NMR spectroscopy, ensuring compliance with GMP standards. FAQs from synthetic chemists often revolve around its stability (e.g., storage under inert atmospheres) and compatibility with Pd-catalysts, reflecting practical challenges in lab-scale and industrial applications. For suppliers, emphasizing batch-to-batch consistency and low heavy metal content is crucial to meet client specifications.

In summary, Ethyl 2-bromo-4-fluoro-5-nitrobenzoate (CAS No. 1153284-99-1) bridges multiple cutting-edge fields, from precision medicine to smart materials. Its adaptability to emerging technologies like flow chemistry and machine learning-assisted synthesis positions it as a compound of enduring scientific and commercial value. As R&D priorities evolve, this molecule will likely remain at the forefront of innovation-driven chemistry.